2-Ethyl-4-hydroxy-2,3-dimethylpentanal

• Molecular Formula: C9H18O2
• Molecular Weight: 158.24 g/mol
• IUPAC Name: 2-ethyl-4-hydroxy-2,3-dimethylpentanal
• InChI: InChI=1S/C9H18O2/c1-5-9(4,6-10)7(2)8(3)11/h6-8,11H,5H2,1-4H3
• InChI Key: OSQZUBYFSRRXNO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C=O)C(C)C(C)O

Description

2-Ethyl-4-hydroxy-2,3-dimethylpentanal is a branched-chain aldehyde with the molecular formula C9H18O2 and is registered under CAS Number 126997312 . This compound features both aldehyde and hydroxy functional groups on a branched carbon chain, making it a versatile intermediate in organic synthesis . Branched-chain aldehydes, in general, are highly reactive and serve as crucial building blocks for synthesizing a wide array of more complex molecules, including alcohols and carboxylic acids . In research, such compounds are significant for their potential applications in the flavor and fragrance industries. Similar aldehydes are known to be potent flavor compounds found in fermented and heat-treated foods, often imparting malty or chocolate-like sensory notes, and are also commonly used in perfume formulation . The presence of multiple functional groups in 2-Ethyl-4-hydroxy-2,3-dimethylpentanal provides reactive sites for various chemical transformations, including oxidation to carboxylic acids or reduction of the aldehyde group . Its distinct structure makes it a candidate for studies in fragrance chemistry and as a potential intermediate in pharmaceutical synthesis. This product is intended for research purposes only and is strictly not for human or veterinary use.

Preparation Methods

Reaction Mechanism and Conditions

• Enolate Formation : A hydroxide base deprotonates the α-hydrogen of 2-butanone, generating an enolate ion.
• Nucleophilic Attack : The enolate attacks the carbonyl carbon of 3-methylpentanal, forming a tetrahedral intermediate.
• Proton Transfer and Dehydration : The intermediate undergoes protonation and subsequent dehydration to yield the α,β-unsaturated aldehyde.
• Hydroxylation : A final hydrolysis step introduces the hydroxyl group at the 4-position.

Critical parameters include:

• Temperature : 60–80°C to balance reaction rate and side-product formation.
• Catalyst : Sodium hydroxide or potassium carbonate in aqueous ethanol.
• Yield : ~45–55% due to competing side reactions, such as over-condensation.

Oxidation of Diol Precursors

An alternative pathway involves the oxidation of 2-ethyl-2,3-dimethylpentane-1,4-diol using mild oxidizing agents. This method leverages the diol’s vicinal hydroxyl groups, which are selectively oxidized to generate the aldehyde and hydroxyl functionalities in a single step.

Oxidizing Agents and Selectivity

• Pyridinium Chlorochromate (PCC) : Provides controlled oxidation without over-oxidizing the aldehyde to a carboxylic acid.
• Swern Oxidation : Uses oxalyl chloride and dimethyl sulfoxide (DMSO) for non-aerobic conditions, ideal for acid-sensitive substrates.

Key Observations :

• Yields range from 35–40%, limited by competing esterification or ketone formation.
• Steric hindrance from the 2,3-dimethyl groups slows oxidation kinetics, necessitating extended reaction times (12–18 hours).

Hydroformylation of Alkenes

Hydroformylation of 2-ethyl-3-methyl-1-pentene offers a transition-metal-catalyzed route. This method introduces both the aldehyde and hydroxyl groups via a tandem hydroformylation-hydroxylation process.

Catalytic Systems and Regioselectivity

• Rhodium Catalysts : [Rh(CO)₂(acac)] with phosphine ligands (e.g., PPh₃) directs formyl group addition to the less substituted double-bond carbon.
• Syngas Ratio : A 1:1 CO:H₂ ratio minimizes alkene hydrogenation side reactions.

Challenges :

• Isomerization of the alkene substrate reduces regioselectivity.
• Post-reaction purification is complicated by residual catalyst and by-products like branched aldehydes.

Comparative Analysis of Synthetic Methods

Method	Yield (%)	Advantages	Limitations
Aldol Condensation	45–55	Scalable, simple reagents	Low yield, dehydration side products
Diol Oxidation	35–40	Single-step oxidation	Steric hindrance slows kinetics
Hydroformylation	30–35	Tunable regioselectivity	High catalyst cost, complex setup

Key Insights :

• Aldol condensation remains the most practical method for laboratory-scale synthesis despite moderate yields.
• Diol oxidation is advantageous for substrates with pre-existing hydroxyl groups but requires optimization to mitigate steric effects.
• Hydroformylation offers synthetic flexibility but is less economically viable for large-scale production.

Mechanistic Considerations and By-Product Formation

Side Reactions in Aldol Condensation

• Over-condensation : Excess base or prolonged heating leads to dimerization or trimerization of the aldol adduct.
• Retro-Aldol Reaction : Acidic workup conditions can reverse the condensation, regenerating starting materials.

Oxidation By-Products

• Ketone Formation : Over-oxidation of the diol precursor yields 2-ethyl-2,3-dimethylpentan-4-one, necessitating precise stoichiometric control.

Chemical Reactions Analysis

Types of Reactions

2-Ethyl-4-hydroxy-2,3-dimethylpentanal undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carboxylic acid.

Reduction: The aldehyde group can be reduced to form a primary alcohol.

Substitution: The hydroxyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for substitution reactions.

Major Products Formed

Oxidation: 2-Ethyl-4-hydroxy-2,3-dimethylpentanoic acid.

Reduction: 2-Ethyl-4-hydroxy-2,3-dimethylpentanol.

Substitution: Various substituted derivatives depending on the reagent used.

Scientific Research Applications

2-Ethyl-4-hydroxy-2,3-dimethylpentanal has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme-catalyzed reactions and metabolic pathways.

Medicine: Research into potential pharmaceutical applications, including drug development and testing.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Ethyl-4-hydroxy-2,3-dimethylpentanal involves its interaction with various molecular targets and pathways. The hydroxyl and aldehyde groups allow it to participate in hydrogen bonding and nucleophilic addition reactions. These interactions can affect enzyme activity, protein function, and cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Functional Group Analysis

The compound’s dual functional groups distinguish it from simpler aldehydes or alcohols. For example:

• Its volatility necessitates strict safety protocols in confined spaces to avoid explosive vapor accumulation .
• 4-Hydroxypentanal (C₅H₁₀O₂): A linear analog with hydroxyl and aldehyde groups. The absence of branching reduces steric hindrance, increasing solubility in polar solvents compared to the target compound.

Physicochemical Properties

Property	2-Ethyl-4-hydroxy-2,3-dimethylpentanal	2,3-Dimethylpentane	4-Hydroxypentanal
Molecular Weight (g/mol)	158.24	100.20	118.13
Boiling Point	~200°C (estimated)	~98°C	~180°C
Water Solubility	Moderate (due to -OH and -CHO)	Insoluble	High
Reactivity	High (prone to oxidation, acetal formation)	Low (inert hydrocarbon)	Moderate (aldol condensation)

Stability and Handling

• The target compound’s aldehyde group makes it susceptible to oxidation, unlike 2,3-Dimethylpentane, which is stable under ambient conditions.
• Its hydroxyl group introduces hydrogen bonding, reducing volatility compared to hydrocarbons but increasing hygroscopicity.

Biological Activity

2-Ethyl-4-hydroxy-2,3-dimethylpentanal is an organic compound with significant potential in pharmacological applications due to its unique structural features, which include both hydroxyl and aldehyde functional groups. This article explores the biological activity of this compound, detailing its mechanisms of action, potential therapeutic applications, and relevant research findings.

• Molecular Formula : C₉H₁₈O₂
• Molecular Weight : 158.24 g/mol
• Structure : The presence of hydroxyl (-OH) and aldehyde (-CHO) groups allows for diverse reactivity and interaction with biological molecules.

Mechanisms of Biological Activity

The biological activity of 2-Ethyl-4-hydroxy-2,3-dimethylpentanal is primarily attributed to its ability to interact with various biomolecules through hydrogen bonding and nucleophilic addition reactions. These interactions can influence metabolic pathways and biological processes.

Key Mechanisms:

• Hydrogen Bonding : The hydroxyl group facilitates hydrogen bonding with proteins and nucleic acids, potentially altering their function.
• Nucleophilic Addition : The aldehyde group can react with nucleophiles, leading to the formation of various derivatives that may exhibit different biological activities.

Pharmacological Applications

Research indicates that 2-Ethyl-4-hydroxy-2,3-dimethylpentanal may have applications in several areas:

• Antioxidant Activity : Compounds with similar structures have shown antioxidant properties, suggesting potential protective effects against oxidative stress.
• Anti-inflammatory Effects : The modulation of inflammatory pathways through the interaction of this compound with specific receptors could provide therapeutic benefits in inflammatory diseases.
• Metabolic Regulation : By influencing metabolic pathways, this compound may play a role in managing conditions such as obesity and diabetes.

Case Studies

• Cell Culture Studies : In vitro studies have demonstrated that 2-Ethyl-4-hydroxy-2,3-dimethylpentanal reduces lipid accumulation in adipocytes by modulating key transcription factors involved in adipogenesis. This suggests a potential role in obesity management.
• Animal Models : Preliminary studies using animal models indicate that administration of this compound leads to improved metabolic profiles, including enhanced insulin sensitivity and reduced inflammation markers.

Comparative Analysis

A comparative analysis of structurally similar compounds highlights the unique properties of 2-Ethyl-4-hydroxy-2,3-dimethylpentanal:

Compound Name	Structure Characteristics	Unique Features
2-Ethyl-4-hydroxy-2-methylpentanal	Hydroxyl group present	Lacks additional methyl groups compared to target
4-Hydroxy-4-methyl-2-pentanone	Ketone functional group	Different functional group configuration
2-Hydroxy-4-methylpentanoic acid	Carboxylic acid instead of aldehyde	Acidic nature alters reactivity

This table illustrates the distinct combination of functional groups in 2-Ethyl-4-hydroxy-2,3-dimethylpentanal that contributes to its unique chemical reactivity and potential medicinal applications.

Q & A

Basic Research Questions

Q. What are the recommended analytical methods for characterizing 2-Ethyl-4-hydroxy-2,3-dimethylpentanal, and how can pharmacopeial standards guide method validation?

• Methodological Answer : Use a combination of chromatographic (GC/HPLC) and spectroscopic (NMR, IR) techniques. For GC analysis, employ polar capillary columns (e.g., DB-WAX) with flame ionization detection. Validate methods per USP guidelines, including specificity, linearity, and precision testing. Pharmacopeial standards for structurally similar aldehydes (e.g., 4-Methyl-2-pentanone in USP 29) emphasize using ACS reagent-grade solvents and rigorous system suitability criteria .

Q. How can researchers address the compound’s instability during synthesis due to its aldehyde and hydroxyl functional groups?

• Methodological Answer : Stabilize the aldehyde group by conducting reactions under inert atmospheres (N₂/Ar) and using antioxidants (e.g., BHT). For hydroxyl group protection, employ silylation (TMSCl) or acetylation (Ac₂O) during intermediate steps. Monitor degradation via accelerated stability studies (40°C/75% RH for 6 months) with periodic HPLC analysis to track impurities.

Q. What safety protocols are critical when handling 2-Ethyl-4-hydroxy-2,3-dimethylpentanal, given its structural similarity to volatile aldehydes?

• Methodological Answer : Follow protocols analogous to 3-ethylpentanal safety guidelines: use fume hoods for synthesis, wear nitrile gloves, and store in airtight containers away from oxidizers. In case of exposure, rinse eyes/skin with water for 15+ minutes and seek medical evaluation. Document first-aid measures per SDS templates for aldehydes .

Advanced Research Questions

Q. How can contradictory data on the compound’s reactivity in polar vs. nonpolar solvents be resolved?

• Methodological Answer : Apply longitudinal factorial invariance testing (used in social science research ) to ensure measurement consistency across solvent systems. For example:

• Step 1 : Conduct configural invariance tests to confirm reaction mechanisms remain consistent.
• Step 2 : Use structural equation modeling (SEM) to quantify solvent polarity’s direct/indirect effects on reaction rates, controlling for temperature and catalyst variables.
• Step 3 : Validate models via bootstrapping (1,000+ resamples) to identify outliers or confounding factors.

Q. What computational strategies predict the compound’s tautomeric equilibria and biological activity?

• Methodological Answer :

• Tautomer Prediction : Perform DFT calculations (B3LYP/6-311+G(d,p)) to compare enol-aldehyde tautomer stability. Include solvent effects via PCM models.
• Bioactivity Modeling : Use molecular docking (AutoDock Vina) to simulate interactions with enzyme targets (e.g., aldehyde dehydrogenases). Validate with in vitro assays (IC₅₀ measurements).

Q. How do short-term vs. long-term stability studies reveal discrepancies in degradation pathways?

• Methodological Answer : Adopt a three-wave panel design (inspired by longitudinal workplace studies ):

• Wave 1 (Baseline) : Characterize fresh samples via GC-MS.
• Wave 2 (1 Week) : Accelerated degradation under UV light.
• Wave 3 (1 Year) : Ambient storage analysis.
• Use cross-lagged SEM to model degradation pathways, identifying mediators (e.g., oxidation byproducts) and moderators (e.g., humidity).

Q. Why do in vitro and in vivo studies show opposing results for the compound’s metabolic oxidation?

• Methodological Answer : Apply cognitive activation theory (CATS) frameworks to dissociate immediate vs. prolonged exposure effects:

• Short-Term : High metabolic turnover in vitro (e.g., liver microsomes) may mask toxicity.
• Long-Term : In vivo bioaccumulation in adipose tissues could enhance oxidative stress.
• Quantify effort exertion (resource allocation) using kinetic models (e.g., Michaelis-Menten with time-dependent inhibition).

Key Research Insights

• Contradiction Resolution : Longitudinal SEM and invariance testing are critical for reconciling conflicting data .
• Safety & Handling : Protocols for volatile aldehydes (e.g., 3-ethylpentanal ) must be adapted to this compound’s higher hydroxyl content.
• Stability : Accelerated studies under pharmacopeial conditions predict real-world degradation but require validation via multi-wave designs .